Cas no 55809-53-5 (5-Tert-butyl-3-isocyanatoisoxazole)

5-Tert-butyl-3-isocyanatoisoxazole is a reactive isocyanate-functionalized isoxazole derivative, primarily employed as a versatile intermediate in organic synthesis and pharmaceutical applications. Its tert-butyl group enhances steric stability, while the isocyanate moiety enables efficient participation in nucleophilic addition reactions, such as the formation of ureas or carbamates. The isoxazole ring contributes to its utility in heterocyclic chemistry, offering a rigid scaffold for further functionalization. This compound is particularly valued for its selectivity in cross-coupling and cycloaddition reactions, making it useful in the development of agrochemicals, medicinal compounds, and specialty materials. Proper handling is essential due to its moisture sensitivity and potential reactivity.
5-Tert-butyl-3-isocyanatoisoxazole structure
55809-53-5 structure
Product Name:5-Tert-butyl-3-isocyanatoisoxazole
CAS No:55809-53-5
MF:C8H10N2O2
MW:166.177201747894
CID:2196040
PubChem ID:12918838
Update Time:2025-06-07

5-Tert-butyl-3-isocyanatoisoxazole Chemical and Physical Properties

Names and Identifiers

    • 5-Tert-butyl-3-isocyanatoisoxazole
    • 5-tert-butyl-3-isocyanato-1,2-oxazole
    • 5-(1,1-Dimethylethyl)-3-isocyanatoisoxazole
    • SCHEMBL73734
    • 5-tert-butyl-3-isocyanato-isoxazole
    • 5-tert.-butyl-3-isoxazolyl isocyanate
    • 5-tert-butyl-3 isocyanatoisoxazole
    • 55809-53-5
    • 5-(tert-Butyl)-3-isocyanatoisoxazole
    • 3-isocyanato-5-(1,1-dimethylethyl)-isoxazole
    • 5-t-butyl-3-isoxazolyl isocyanate
    • DB-368840
    • 5-TERT-BUTYL-3-ISOXAZOLYL ISOCYANATE
    • AKOS006227934
    • CS-0255027
    • DTXSID20512938
    • IQMVRIMSTBTDLV-UHFFFAOYSA-N
    • 3-isocyanato-5-(tertiary-butyl)-1,2-oxazole
    • 5-tert-butyl-3isocyanatoisoxazole
    • starbld0006111
    • Inchi: 1S/C8H10N2O2/c1-8(2,3)6-4-7(9-5-11)10-12-6/h4H,1-3H3
    • InChI Key: IQMVRIMSTBTDLV-UHFFFAOYSA-N
    • SMILES: O1C(=CC(N=C=O)=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 166.074227566g/mol
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 221 ºC
  • Flash Point: 88 ºC

5-Tert-butyl-3-isocyanatoisoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1325697-5g
5-(tert-Butyl)-3-isocyanatoisoxazole
55809-53-5 98%
5g
¥15340.00 2024-05-08
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